Cas no 1261980-64-6 (3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid)
3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a dimethoxyphenyl substituent, which enhances its utility in synthetic organic chemistry and pharmaceutical research. The presence of both electron-donating methoxy groups and an electron-withdrawing fluorine atom on the aromatic ring system imparts unique electronic properties, making it a valuable intermediate for designing complex molecules. Its structural features facilitate applications in medicinal chemistry, particularly in the development of bioactive compounds. The compound's high purity and well-defined reactivity profile ensure consistent performance in coupling reactions and other transformations. Its stability under standard laboratory conditions further supports its use in multi-step synthetic routes.
1261980-64-6 structure
Product Name:3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid
CAS No:1261980-64-6
MF:C15H13FO4
MW:276.259728193283
MDL:MFCD18321351
CID:2621554
PubChem ID:53227234
Update Time:2025-05-28
3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%
- DTXSID20690821
- 1261980-64-6
- 6-Fluoro-2',5'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
- 3-(2,5-DIMETHOXYPHENYL)-4-FLUOROBENZOIC ACID
- MFCD18321351
- 3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid
-
- MDL: MFCD18321351
- Inchi: 1S/C15H13FO4/c1-19-10-4-6-14(20-2)12(8-10)11-7-9(15(17)18)3-5-13(11)16/h3-8H,1-2H3,(H,17,18)
- InChI Key: QQHYNRATBOSKAP-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)O)C=C1C1C=C(C=CC=1OC)OC
Computed Properties
- Exact Mass: 276.07978705Da
- Monoisotopic Mass: 276.07978705Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 55.8Ų
3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328572-5 g |
3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%; . |
1261980-64-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB328572-5g |
3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid, 95%; . |
1261980-64-6 | 95% | 5g |
€1159.00 | 2025-04-21 |
3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
1261980-64-6 (3-(2,5-Dimethoxyphenyl)-4-fluorobenzoic acid) Related Products
- 1225744-45-5(4-fluoro-3-(5-fluoro-2-methoxyphenyl)benzoic acid)
- 1214367-91-5(4-(2-fluorophenyl)-3-methoxybenzoic Acid)
- 1181639-56-4(4-fluoro-3-(2-methoxyphenyl)benzoic acid)
- 1261904-45-3(4-(2-Fluoro-5-methylphenyl)-3-methoxybenzoic acid)
- 1261891-93-3(3-(2-Fluoro-5-methoxyphenyl)-2-methoxybenzoic acid)
- 1261899-28-8(3-Fluoro-4-(2-methoxy-5-methylphenyl)benzoic acid)
- 1261903-55-2(4-(4-Fluoro-3-methylphenyl)-3-methoxybenzoic acid)
- 1261925-25-0(3-(2-Fluoro-5-methylphenyl)-2-methoxybenzoic acid)
- 1261924-74-6(4-Fluoro-3-(2-methoxy-5-methylphenyl)benzoic acid)
- 1261928-87-3(3-(2,4-Dimethoxyphenyl)-4-fluorobenzoic acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk